(3-(4-Chlorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride

• IUPAC Name: [3-[(4-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride
• InChI: InChI=1S/C10H10ClN3O.ClH/c11-8-3-1-7(2-4-8)5-9-13-10(6-12)15-14-9;/h1-4H,5-6,12H2;1H
• InChI Key: JUPCVGYUSJKTEP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC2=NOC(=N2)CN)Cl.Cl
• Molecular Formula: C10H11Cl2N3O
• Molecular Weight: 260.12 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves the reaction of a 4-chlorobenzyl group with other reagents. For example, 4-chlorobenzyl chloride can react with ammonia to produce benzylamine. In another study, a compound with a similar structure was synthesized using efficient precursors to create new compounds bearing five- and/or six-membered heterocyclic moieties.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using X-ray diffraction. This technique can confirm the three-dimensional conformation of the molecule. The structure of a similar compound, 5-(Adamantan-1-yl)-3-[(4-chlorobenzyl)sulfanyl]-4-methyl-4H-1,2,4-triazole, was confirmed using single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the oxidation of 4-chlorobenzyl alcohol to 4-chlorobenzaldehyde has been reported. In the proposed mechanism, 4-chlorobenzyl alcohol first reacts with chromic acid to form a neutral ester, which then accepts an H+ ion to form the protonated ester.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported. For instance, 4-chlorobenzyl chloride is a solid at room temperature with a melting point of 29 °C and is highly volatile. It’s important to note that the properties of “(3-(4-Chlorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride” may vary due to its unique structure.

Mechanism of Action

While the specific mechanism of action for this compound is not available, similar compounds have shown various biological activities. For example, benzylamine, which contains a benzyl group attached to an amine functional group, is used in the industrial production of many pharmaceuticals. Another compound, 1-(4-chlorobenzyl)-3-(5-(1-(4-chlorobenzyl)-4-methoxy-1H-indol-3-yl)-1,2,4-thiadiazol-3-yl)-4-methoxy-1H-indole, showed potent anticancer activity.

Safety and Hazards

The safety data sheet for 4-chlorobenzyl alcohol indicates that it is harmful if swallowed, in contact with skin, or if inhaled. It may also cause an allergic skin reaction. It’s crucial to handle such compounds with appropriate safety measures.

Future Directions

Indole derivatives, which share some structural similarities with the given compound, have shown diverse biological activities and immense potential for further therapeutic exploration. Therefore, it could be interesting to investigate the biological activities of “(3-(4-Chlorobenzyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride” in future research.